N-(3-butoxypropyl)-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-(3-butoxypropyl)-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C21H27NO2S/c1-2-3-16-24-17-10-15-22-21(23)20(18-11-6-4-7-12-18)25-19-13-8-5-9-14-19/h4-9,11-14,20H,2-3,10,15-17H2,1H3,(H,22,23)
• InChI Key: GIBAKKGZSJJUDV-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCCNC(=O)C(C1=CC=CC=C1)SC2=CC=CC=C2
• Molecular Formula: C21H27NO2S
• Molecular Weight: 357.5 g/mol

Description

N-(3-butoxypropyl)-2-phenyl-2-(phenylthio)acetamide, also known as BPPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPPA belongs to the class of thioacetamide derivatives and has been studied for its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of N-(3-butoxypropyl)-2-phenyl-2-(phenylthio)acetamide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization. Tubulin is a protein that plays a crucial role in the formation of microtubules, which are essential for cell division. This compound has been shown to disrupt the formation of microtubules, leading to cell cycle arrest and apoptosis. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. This compound has also been shown to have anti-inflammatory and antioxidant properties. In vivo studies have shown that this compound inhibits tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-butoxypropyl)-2-phenyl-2-(phenylthio)acetamide in lab experiments is its ability to inhibit the growth of various cancer cells. This makes it a useful tool for studying the mechanisms of cancer cell growth and identifying potential targets for cancer therapy. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(3-butoxypropyl)-2-phenyl-2-(phenylthio)acetamide. One direction is to further investigate its mechanism of action, particularly its interaction with tubulin and HDACs. Another direction is to study its potential therapeutic applications in other diseases, such as neurodegenerative diseases and autoimmune disorders. Additionally, the development of more soluble derivatives of this compound could enhance its in vivo efficacy and facilitate its use in preclinical studies.
Conclusion
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in cancer treatment. Its ability to inhibit the growth of cancer cells and induce apoptosis makes it a useful tool for studying the mechanisms of cancer cell growth and identifying potential targets for cancer therapy. Further research is needed to fully understand its mechanism of action and explore its potential applications in other diseases.

Scientific Research Applications

N-(3-butoxypropyl)-2-phenyl-2-(phenylthio)acetamide has been studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been studied for its anti-inflammatory and antioxidant properties.